Cas no 1261232-51-2 (4-(4-Methyl-pyrimidin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-(4-Methyl-pyrimidin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1261232-51-2
• MF: C₁₅H₂₄N₄O₂
• MW: 292.376663208008
• CID: 2162519
• Update Time: 2025-10-23

4-(4-Methyl-pyrimidin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methyl-pyrimidin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 4-((4-methylpyrimidin-2-yl)amino)piperidine-1-carboxylate
• SBB075059
• tert-butyl 4-[(4-methylpyrimidin-2-yl)amino]piperidinecarboxylate
• 4-(4-methylpyrimidin-2-ylamino)piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C15H24N4O2/c1-11-5-8-16-13(17-11)18-12-6-9-19(10-7-12)14(20)21-15(2,3)4/h5,8,12H,6-7,9-10H2,1-4H3,(H,16,17,18)
• InChI Key： IUDMPUCRLXUMIB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)NC1N=CC=C(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 348
• Topological Polar Surface Area: 67.4

Additional information on 4-(4-Methyl-pyrimidin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 4-(4-Methyl-pyrimidin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1261232-51-2)

4-(4-Methyl-pyrimidin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1261232-51-2) is a high-value chemical intermediate widely utilized in pharmaceutical research and organic synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal in drug discovery due to their versatile pharmacological properties. The tert-butyl ester group enhances its stability, making it a preferred choice for peptide coupling and protecting group strategies in medicinal chemistry.

The structural uniqueness of 4-(4-Methyl-pyrimidin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester lies in its pyrimidine and piperidine moieties, which are frequently explored in kinase inhibitor development. Researchers often search for "piperidine derivatives in drug design" or "CAS 1261232-51-2 applications," reflecting its relevance in targeting cancer, neurodegenerative diseases, and metabolic disorders. Its tert-butyl carbamate functionality also aligns with trends in prodrug synthesis, a hot topic in bioconjugation and targeted therapy.

From a synthetic perspective, this compound serves as a building block for heterocyclic compounds, addressing the growing demand for fragment-based drug discovery. Queries like "how to synthesize 4-Methyl-pyrimidin-2-ylamino piperidine" or "tert-butyl ester protection in organic synthesis" highlight its technical significance. Its CAS No. 1261232-51-2 is often cross-referenced in patents related to JAK/STAT inhibitors and GPCR modulators, underscoring its role in precision medicine.

In the context of green chemistry, 4-(4-Methyl-pyrimidin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester is studied for its compatibility with catalytic amination and microwave-assisted synthesis, reducing reliance on hazardous reagents. This aligns with the industry's shift toward sustainable methodologies, a frequent search topic among chemists. Additionally, its logP and solubility profiles make it a candidate for formulation optimization, particularly in oral bioavailability studies.

Analytical characterization of this compound involves advanced techniques like HPLC-MS and NMR spectroscopy, often discussed in forums on "quality control for pharmaceutical intermediates." Its chromatographic purity (>98%) ensures compliance with ICH guidelines, a critical factor for regulatory submissions. The tert-butyl group also facilitates deprotection under mild conditions, a feature leveraged in combinatorial chemistry workflows.

Market-wise, CAS 1261232-51-2 caters to the expanding contract research organization (CRO) sector, where customized scaffold libraries are in high demand. Searches for "bulk suppliers of piperidine-carboxylates" or "cost-effective heterocyclic intermediates" reflect its commercial viability. Its applications extend to agrochemicals and material science, though pharmaceutical R&D remains its primary driver.

In summary, 4-(4-Methyl-pyrimidin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester exemplifies the intersection of structural ingenuity and practical utility in modern chemistry. Its multifaceted roles—from drug candidate to synthetic tool—make it a subject of enduring interest, as evidenced by its prominence in both academic literature and industrial pipelines.